3-((3,4-Dichlorobenzyl)thio)-[1,2,4]triazolo[4,3-a]pyridine

• IUPAC Name: 3-[(3,4-dichlorophenyl)methylsulfanyl]-[1,2,4]triazolo[4,3-a]pyridine
• InChI: InChI=1S/C13H9Cl2N3S/c14-10-5-4-9(7-11(10)15)8-19-13-17-16-12-3-1-2-6-18(12)13/h1-7H,8H2
• InChI Key: QTXSKPSZMSWSQT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NN=C(N2C=C1)SCC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C13H9Cl2N3S
• Molecular Weight: 310.2 g/mol

Description

3-((3,4-Dichlorobenzyl)thio)-[1,2,4]triazolo[4,3-a]pyridine, commonly known as DCTP, is a synthetic compound that belongs to the class of triazolopyridines. It has been extensively studied for its potential therapeutic applications in various fields, including cancer, inflammation, and infectious diseases.

Scientific Research Applications

• Synthesis and Characterization :

  • The synthesis of related compounds like 8-chloro-3-((3-chlorobenzyl)thio)-[1,2,4]triazolo[4,3-a]pyridine has been achieved, characterized by NMR, FTIR, MS, elemental analysis, and X-ray diffraction. Such compounds have been analyzed for their geometric optimization, orbital energy, and atomic net charges, showing good agreement between experimental and theoretical data (Mu et al., 2015).

• Antifungal Activity :

  • A novel compound, similar to the one , demonstrated antifungal activities against several fungi, including Stemphylium lycopersici, Fusarium oxysporum, and Botrytis cinerea (Wang et al., 2018).

• Methodological Development in Synthesis :

  • Studies have focused on efficient synthesis methods for triazolopyridines, a family with significant pharmaceutical applications. These methods involve the use of chlorinated agents for hydrazones under mild conditions, contributing to the broader field of synthetic chemistry (El-Kurdi et al., 2021).

• Herbicidal Activities :

  • Research has explored the herbicidal activities of 1,2,4-triazolo[4,3-a]pyridine derivatives. These studies include the synthesis of novel derivatives and their testing against various weeds, along with structure-activity relationship analyses (Liu et al., 2015).

• Antibacterial Activity :

  • Synthesis of derivatives has been explored for their potential antibacterial activities. For instance, 2,6-bis(6-substituted-1,2,4-triazolo[3,4-b][1,3,4]thiadiazol-3-yl)pyridine derivatives showed promising activity against Escherichia coli and Pseudomonas aeruginosa (Xiao et al., 2014).

• Electrochemical Properties :

  • Studies on the electrochemical behavior of related compounds like 2,6-bis(6-aryl-[1,2,4]-triazolo[3,4-b][1,3,4]-thiadiazole-3-yl)pyridines have been conducted, revealing high ionization potentials and good affinity (Tan, Feng, & Peng, 2007).